Cas no 106545-80-6 (4-[6-[4-(dimethylamino)phenyl]hexa-1,3,5-trienyl]-n,n-dimethylaniline)

• Product Name: 4-[6-[4-(dimethylamino)phenyl]hexa-1,3,5-trienyl]-n,n-dimethylaniline
• CAS No: 106545-80-6
• MF: C₂₂H₂₆N₂
• MW: 318.455245494843
• CID: 1178100
• PubChem ID: 71334319
• Update Time: 2025-04-20

4-[6-[4-(dimethylamino)phenyl]hexa-1,3,5-trienyl]-n,n-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[6-[4-(dimethylamino)phenyl]hexa-1,3,5-trienyl]-n,n-dimethylaniline
• SCHEMBL2831927
• 4,4'-(Hexa-1,3,5-triene-1,6-diyl)bis(N,N-dimethylaniline)
• DTXSID00762454
• 106545-80-6

• Inchi： 1S/C22H26N2/c1-23(2)21-15-11-19(12-16-21)9-7-5-6-8-10-20-13-17-22(18-14-20)24(3)4/h5-18H,1-4H3
• InChI Key： JGQHLETVKDCCET-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(C=CC=CC=CC2C=CC(=CC=2)N(C)C)=CC=1

Computed Properties

• Exact Mass: 318.20978
• Monoisotopic Mass: 318.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 5.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48
• LogP: 5.10140